![molecular formula C6H3Br3O B568895 2,4,6-Tribromophenol-1,2,3,4,5,6-13C6 CAS No. 1097192-97-6](/img/structure/B568895.png)
2,4,6-Tribromophenol-1,2,3,4,5,6-13C6
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Overview
Description
2,4,6-Tribromophenol (TBP) is a brominated derivative of phenol . It is used as a fungicide, as a wood preservative, and an intermediate in the preparation of flame retardants .
Synthesis Analysis
TBP can be prepared by the controlled reaction of elemental bromine with phenol . It is also known to undergo oxidative degradation catalyzed by SiO2-supported iron (III)-5,10,15,20-tetrakis (4-carboxyphenyl) porphyrin .Molecular Structure Analysis
The molecular formula of TBP is C6H3Br3O . The IUPAC Standard InChI is InChI=1S/C6H3Br3O/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H .Chemical Reactions Analysis
TBP undergoes oxidative degradation catalyzed by SiO2-supported iron (III)-5,10,15,20-tetrakis (4-carboxyphenyl) porphyrin . It is degraded by Bacillus sp.GZT strain via reductive bromination as a major degradation pathway .Physical And Chemical Properties Analysis
TBP is a white needle-shaped into prismatic crystals with a penetrating bromine odor . It is slightly soluble in water . The melting point is 95.5 °C (203.9 °F; 368.6 K) and the boiling point is 244 °C (471 °F; 517 K) .Scientific Research Applications
Environmental Concentrations and Toxicology
Studies have highlighted the ubiquitous presence of 2,4,6-Tribromophenol in the environment due to its use as an intermediate in the synthesis of brominated flame retardants, a pesticide, and its natural production by marine organisms. Despite its widespread occurrence, there is a noted gap in understanding its toxicokinetics and toxicodynamics, pointing to the necessity for further research in these areas. The compound's relevance is maintained by the introduction of new flame retardants that degrade into tribromophenol, emphasizing its persistence in aquatic matrices, house dust, and foodstuff, which are significant for human exposure (Koch & Sures, 2018).
Transformation and Degradation
Research on tetrabromobisphenol A (TBBPA), closely related to tribromophenol, and its derivatives has identified over 100 degradation products and metabolites, predominantly less brominated compounds. This indicates that debromination and β-scission are primary pathways for the transformation/degradation of TBBPA, suggesting similar pathways might be relevant for tribromophenol derivatives. The findings underscore the environmental behavior of brominated flame retardants and their ecological and health risks, which could parallel concerns associated with tribromophenol derivatives (Liu et al., 2018).
Analytical and Diagnostic Applications
The utilization of stable isotopes, including 13C-labeled compounds, in clinical science has seen a resurgence, particularly for diagnosing and researching metabolic pathways. This approach offers patient safety advantages and applicability to clinical problems, potentially aligning with the investigation of 2,4,6-Tribromophenol-1,2,3,4,5,6-13C6 in understanding its metabolic processing and environmental fate (Halliday & Rennie, 1982).
Mechanism of Action
Target of Action
The primary target of 2,4,6-Tribromophenol-1,2,3,4,5,6-13C6 is the thyroid hormone-binding protein . This protein likely transports thyroxine from the bloodstream to the brain .
Mode of Action
The hydroxyl group in this compound activates the benzene ring by increasing the electron density, especially at carbons 2, 4, and 6 . This makes it more reactive to electrophiles, leading to the substitution of three hydrogen atoms by bromines .
Biochemical Pathways
This compound undergoes oxidative degradation catalyzed by SiO2-supported iron (III)-5,10,15,20-tetrakis (4-carboxyphenyl) porphyrin . It is also degraded by Bacillus sp.GZT strain via reductive bromination as a major degradation pathway .
Pharmacokinetics
It is known that the compound is slightly soluble in water , which may affect its absorption, distribution, metabolism, and excretion (ADME) properties and thus its bioavailability.
Result of Action
It is known that microbial metabolism in products treated with this compound can produce 2,4,6-tribromoanisole (tba), which has a distinct musty smell .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound has been identified in ocean sediments as a metabolite of marine fauna . Furthermore, it is used as a fungicide and wood preservative , suggesting that its action can be influenced by the presence of fungi and the type of wood it is applied to.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,4,6-tribromo(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Br3O/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H/i1+1,2+1,3+1,4+1,5+1,6+1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSWWXRFVMJHFBN-IDEBNGHGSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Br)O)Br)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH]1=[13C]([13CH]=[13C]([13C](=[13C]1Br)O)Br)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Br3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.76 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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